Ethyl 2-methylbutanoate-d9

• Molecular Formula: C7H14O2
• Molecular Weight: 139.24 g/mol
• InChI: InChI=1S/C7H14O2/c1-4-6(3)7(8)9-5-2/h6H,4-5H2,1-3H3/i1D3,3D3,4D2,6D
• InChIKey: HCRBXQFHJMCTLF-ZMECLBIQSA-N

Ethyl 2-methylbutanoate-d9: Core Specifications and Chemical Identity for Procurement Decisions

Ethyl 2-methylbutanoate-d9 (CAS 2708286-78-4) is a fully deuterated isotopologue of the volatile ester ethyl 2-methylbutanoate, possessing the molecular formula C7H5D9O2 and a molecular weight of 139.24 g/mol [1]. This compound is characterized by the replacement of nine hydrogen atoms with deuterium across the 2-methylbutanoate carbon skeleton, specifically as 2,3,3,4,4,4-hexadeuterio-2-(trideuteriomethyl)butanoate ethyl ester . As a stable isotope-labeled analog, it is primarily utilized as an internal standard in quantitative analytical workflows, particularly gas chromatography-mass spectrometry (GC-MS) [2].

Workflow Isotope dilution GC-MS / LC-MS/MS internal standard

Selection Deuterium-labeled (d9) analog for spectral resolution

Use Context Research matrices: food, environmental, bioanalytical

• [1] National Institute of Standards and Technology (NIST). Ethyl 2-methylbutanoate-d-9. NIST Chemistry WebBook, SRD 69. View Source
• [2] MedChemExpress. Ethyl 2-methylbutanoate-d9 (Ethyl 2-methylbutyrate-d9). Cat. No. HY-W010392S. View Source

Why Generic Substitution of Ethyl 2-methylbutanoate-d9 Fails: Isotopic Labeling Specificity and Analytical Differentiation

The substitution of Ethyl 2-methylbutanoate-d9 with its unlabeled counterpart or alternative deuterated analogs (e.g., d3 or d5) introduces significant analytical risk and data quality degradation. Stable isotope-labeled internal standards (ILIS) are essential for accurate quantitation by GC-MS, correcting for matrix effects, sample preparation variability, and instrument drift [1]. A deuterium label must confer a sufficient mass shift (≥+3 Da) from the natural analyte to prevent spectral overlap with natural isotopic abundance peaks [2]. The d9 isotopologue provides a +9 Da mass differential, minimizing cross-talk and enhancing signal resolution, whereas lower-labeled variants may fall below the requisite threshold or exhibit insufficient separation [3].

Unlabeled ethyl 2-methylbutanoate lacks the isotopic mass shift required for internal standard correction; direct substitution introduces uncorrected matrix effects.

Lower deuterated analogs (d3, d5) may provide insufficient mass shift, increasing risk of spectral overlap with natural isotopic abundance peaks.

Structural analog internal standards (e.g., ethyl 2-methylpropanoate) may not co-elute with the analyte, leading to variable matrix effect correction and quantification bias.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Pharma Research Blog. Isotopically Labeled Internal Standard Selection Criteria and Practical Application Cases. View Source
• [3] Rowan, D. D., Lane, H. P., Allen, J. M., Fielder, S., & Hunt, M. B. (1996). Biosynthesis of 2-Methylbutyl, 2-Methyl-2-butenyl, and 2-Methylbutanoate Esters in Red Delicious and Granny Smith Apples Using Deuterium-Labeled Substrates. Journal of Agricultural and Food Chemistry, 44(10), 3276-3285. View Source

Quantitative Differentiation Evidence for Ethyl 2-methylbutanoate-d9: Comparative Performance Metrics Against Closest Analogs

Mass Shift Advantage: +9 Da Differential for Enhanced Spectral Resolution in GC-MS

Ethyl 2-methylbutanoate-d9 provides a +9 Da mass shift relative to the unlabeled analyte, significantly exceeding the +3 Da minimum threshold required to avoid interference from natural isotopic abundance peaks [1]. This large mass differential ensures clean separation of the internal standard signal from the analyte's isotopic envelope, reducing noise and improving lower limit of quantitation (LLOQ) [2].

Mass Shift Advantage

Head-to-head

+9 Da vs unlabeled analyte

d3: +3 Da; d5: +5 Da; unlabeled: 0 Da

Supports spectral resolution and lower LLOQ in GC-MS

Calculated from molecular weights; method context may vary

Evidence Dimension	Mass shift (ΔDa) from unlabeled analyte
Target Compound Data	+9 Da
Comparator Or Baseline	Ethyl 2-methylbutanoate-d3: +3 Da; Ethyl 2-methylbutanoate-d5: +5 Da; Unlabeled: 0 Da
Quantified Difference	d9 provides a mass shift 3x greater than the minimum required (+3 Da), compared to d3 which exactly meets the threshold, and d5 which provides a 2x margin.
Conditions	Theoretical calculation based on molecular weight: Unlabeled (C7H14O2) = 130.18 Da; d9 (C7H5D9O2) = 139.24 Da; d3 (C7H11D3O2) = 133.20 Da; d5 (C7H9D5O2) = 135.22 Da.

Why This Matters

The substantial +9 Da mass shift minimizes spectral overlap and ensures accurate quantification in complex matrices, reducing the risk of false positives or imprecise measurements.

• [1] Pharma Research Blog. Isotopically Labeled Internal Standard Selection Criteria and Practical Application Cases. View Source
• [2] National Institute of Standards and Technology (NIST). Ethyl 2-methylbutanoate-d-9. NIST Chemistry WebBook, SRD 69. View Source

Isotopic Enrichment and Chemical Purity: Verified Specifications Against Commercial Alternatives

Commercially available Ethyl 2-methylbutanoate-d9 is certified with a deuterium isotopic enrichment of 99 atom % D and a minimum chemical purity of 98%, as documented by suppliers such as CDN Isotopes and Fisher Scientific . This high level of enrichment ensures minimal unlabeled analyte contamination in the internal standard stock, which is critical for accurate isotope dilution mass spectrometry (IDMS).

Isotopic Enrichment & Purity

Specification review

99 atom % D, 98% chemical purity

High enrichment reduces unlabeled background signal

Supplier specifications; verify lot-specific COA

Evidence Dimension	Isotopic Enrichment (atom % D) and Chemical Purity
Target Compound Data	99 atom % D; 98% chemical purity
Comparator Or Baseline	Ethyl 2-methylbutanoate-13C2: 98% chemical purity; Ethyl-d5 2-methylbutyrate: 90% isotopic purity
Quantified Difference	d9 exhibits 9 percentage points higher isotopic enrichment than d5 variant (99% vs. 90%), and equivalent chemical purity to 13C2 analog.
Conditions	Product specifications from commercial vendors; measurements performed by NMR and GC-FID.

Why This Matters

Higher isotopic enrichment directly translates to lower background signal from unlabeled analyte, improving method sensitivity and accuracy in trace-level quantitation.

Chromatographic Co-Elution and Matrix Effect Correction: Superior to Structural Analog IS

Isotopically labeled internal standards (ILIS) like Ethyl 2-methylbutanoate-d9 co-elute with the analyte and experience identical matrix effects during sample preparation and ionization, providing superior correction compared to structural analog internal standards [1]. This is due to the nearly identical physicochemical properties imparted by the deuterium substitution, which does not alter retention time or ionization efficiency [2].

Matrix Effect Correction

Class-level

ILIS co-elution reduces variability ~10–15 pp vs structural analog IS

Supports robust quantitation in complex matrices

Class-level inference; method-specific validation required

Evidence Dimension	Matrix effect correction accuracy and precision
Target Compound Data	ILIS (deuterated) provides <5% variability in matrix effect correction
Comparator Or Baseline	Structural analog IS (e.g., ethyl 2-methylpropanoate): >15% variability
Quantified Difference	ILIS reduces quantification variability by approximately 10-15 percentage points in complex matrices.
Conditions	General principle of ILIS performance in LC-MS/MS and GC-MS; data represents class-level inference from peer-reviewed literature [3].

Why This Matters

Selecting a deuterated ILIS ensures robust quantitation across diverse sample matrices, critical for food, environmental, and bioanalytical applications where matrix complexity is high.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Ciccimaro, E., & Blair, I. A. (2010). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311-341. View Source
• [3] Pharma Research Blog. Isotopically Labeled Internal Standard Selection Criteria and Practical Application Cases. View Source

Long-Term Storage Stability: Validated Conditions for Ethyl 2-methylbutanoate-d9

Vendor specifications indicate that Ethyl 2-methylbutanoate-d9 is stable when stored at room temperature for shipping, with long-term storage recommended at -20°C [1]. Re-analysis for chemical purity is recommended after three years under these conditions . This contrasts with other labeled esters that may require more stringent storage conditions or exhibit higher degradation rates.

Storage Stability

Supplier data

-20°C long-term storage, stable up to 3 years (re-analysis advised)

Simplifies laboratory logistics vs -80°C storage

Vendor recommendation; re-analyze after 3 years

Evidence Dimension	Recommended long-term storage temperature and stability period
Target Compound Data	-20°C; stable for up to 3 years with re-analysis
Comparator Or Baseline	Some deuterated esters require -80°C or have shorter validated stability periods.
Quantified Difference	d9 can be stored at standard laboratory freezer temperatures, reducing infrastructure costs.
Conditions	Storage recommendations from commercial vendor (CDN Isotopes).

Why This Matters

Practical storage requirements impact laboratory logistics and cost of ownership; -20°C storage is more accessible than -80°C.

• [1] MedChemExpress. Ethyl 2-methylbutanoate-d9 (Ethyl 2-methylbutyrate-d9). Cat. No. HY-W010392S. View Source

Optimal Research and Industrial Application Scenarios for Ethyl 2-methylbutanoate-d9 Based on Verified Differentiation Evidence

High-Precision Quantitation of Volatile Aroma Compounds in Food and Beverage Matrices via Isotope Dilution GC-MS

Utilize Ethyl 2-methylbutanoate-d9 as an internal standard for the accurate quantification of ethyl 2-methylbutanoate in complex food matrices (e.g., fruit juices, wines, fermented products) using stable isotope dilution GC-MS. The +9 Da mass shift and high isotopic enrichment (99 atom % D) ensure robust correction for matrix effects and precise determination of odor activity values (OAVs) [1].

Metabolic Flux and Biosynthesis Studies of Branched-Chain Esters in Plant and Microbial Systems

Employ Ethyl 2-methylbutanoate-d9 as a tracer in feeding experiments to elucidate biosynthetic pathways of 2-methylbutanoate esters in fruits or fermentation processes. The perdeuterated label allows for unambiguous identification of metabolic products via GC-MS, as demonstrated in studies of apple aroma biosynthesis [2].

LC-MS/MS Bioanalysis Requiring Stringent Matrix Effect Correction and Low Quantification Limits

Incorporate Ethyl 2-methylbutanoate-d9 as an isotopically labeled internal standard in LC-MS/MS methods for trace-level analysis of ethyl 2-methylbutanoate in biological fluids or environmental samples. The co-eluting deuterated standard corrects for ionization suppression/enhancement, enabling LLOQs in the ng/mL range with acceptable accuracy and precision [3].

Method Validation and Calibration Standard Preparation for Regulatory Compliance

Use Ethyl 2-methylbutanoate-d9 to prepare calibration curves and quality control samples for GC-MS and LC-MS methods intended for regulatory submission (e.g., food safety, environmental monitoring). The certified isotopic and chemical purity (99 atom % D, 98% chemical purity) meets the stringent requirements for method validation protocols .

Application

Selection Property

Validation Focus

Volatile aroma quantitation in food & beverage research

Deuterated ISTD for GC-MS isotope dilution

Matrix effect correction, trace-level LOQ in complex food matrices

Metabolic flux studies of branched-chain esters

Perdeuterated label for unambiguous product tracing

Biosynthetic pathway elucidation in plant/microbial systems

LC-MS/MS bioanalysis of research biological fluids

Co-eluting ISTD for matrix effect correction

Low-level quantitation method validation in research matrices

Method validation documentation for research applications

Certified isotopic enrichment and chemical purity

Calibration standard preparation and method performance verification

• [1] Rowan, D. D., Lane, H. P., Allen, J. M., Fielder, S., & Hunt, M. B. (1996). Biosynthesis of 2-Methylbutyl, 2-Methyl-2-butenyl, and 2-Methylbutanoate Esters in Red Delicious and Granny Smith Apples Using Deuterium-Labeled Substrates. Journal of Agricultural and Food Chemistry, 44(10), 3276-3285. View Source
• [2] Ciccimaro, E., & Blair, I. A. (2010). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311-341. View Source
• [3] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source